Hexaammineruthenium trichloride

Specification

• CAS No.: 14282-91-8
• Molecular Formula: Cl3H18N6Ru
• Molecular Weight: 309.6 g/mol
• IUPAC Name: azane;ruthenium(3+);trichloride
• Standard InChI: InChI=1S/3ClH.6H3N.Ru/h3*1H;6*1H3;/q;;;;;;;;;+3/p-3
• Standard InChI Key: GBDZMMXUOBAJMN-UHFFFAOYSA-K
• SMILES: N.N.N.N.N.N.[Cl-].[Cl-].[Cl-].[Ru+3]
• Canonical SMILES: [NH2-].[NH2-].[NH2-].[NH2-].[NH2-].[NH2-].[Ru+6]

Introduction

Parameter	Value
CAS Number	14282-91-8
Molecular Formula	Cl₃H₁₈N₆Ru
Molecular Weight	309.61 g/mol
EC Number	238-176-8
Appearance	Pale yellow/cream crystalline powder
IUPAC Name	Azane;ruthenium(3+);trichloride

Physical and Chemical Properties

Physical Properties

Hexaammineruthenium trichloride possesses distinct physical properties that facilitate its identification and application in various contexts:

Property	Description
Physical State	Crystalline powder
Color	Pale yellow to cream
Solubility in Water	Very soluble
Storage Temperature	2-8°C (refrigerated)
Stability	Air-stable

This compound's high water solubility combined with its stability in air makes it particularly suitable for aqueous applications in electrochemistry and biological systems.

Chemical Properties and Reactions

The chemical behavior of hexaammineruthenium trichloride is characterized by several important properties:

Redox Properties

One of the most significant properties of this compound is its ability to undergo reversible electrochemical reactions. Hexaammineruthenium trichloride and hexaammineruthenium(II) dichloride can be readily interconverted through electrochemical reduction and oxidation respectively. This property is represented by the reaction:

[Ru(NH₃)₆]³⁺ + e⁻ ⇌ [Ru(NH₃)₆]²⁺

This reversible one-electron transfer makes the compound highly valuable as a redox probe in electrochemical studies and demonstrates well-defined voltammetric responses.

Reaction Types

Hexaammineruthenium trichloride participates in various reaction types:

• Oxidation and Reduction Reactions: The compound undergoes redox reactions, particularly in electrochemical contexts.

• Substitution Reactions: The ammonia ligands can be replaced by other ligands, allowing for derivative synthesis. For example, it can form bimetallic complexes with silver cyanide: [Ru(NH₃)₆][Ag(CN)₂]₃·2H₂O.

• Catalyst Formation: It serves as a precursor for preparing catalysts such as Ru/Al₂O₃ for CO₂ hydrogenation.

Synthesis Methods

Several methods have been developed for synthesizing hexaammineruthenium trichloride, each with its advantages and challenges.

Traditional Methods

Early synthesis methods included:

• Mercury-Based Method: Reacting hexaammineruthenium(II) dichloride with mercury chloride in chlorine water at specific molar ratios.

• Nitric Acid Oxidation: Oxidizing hexaammineruthenium(II) dichloride with nitric acid to produce hexaammineruthenium nitrate, followed by reaction with hydrochloric acid.

These traditional methods, while effective, have several disadvantages including complex procedures, potential impurities, and environmental concerns related to mercury and nitric acid usage.

Modern Synthesis Method

A more environmentally friendly and efficient method involves oxidation with oxygen:

Preparation of Starting Material

The starting material, hexaammineruthenium(II) dichloride, is typically synthesized from ruthenium chloride:

• Adding excess zinc powder to a mixed solution of ruthenium chloride and concentrated aqueous ammonia

• Heating the solution

• Filtering off excess zinc while maintaining high temperature

• Quenching the solution to crystallize the product

This approach is preferred for industrial production as ruthenium chloride is relatively easy to obtain as a starting material.

Applications and Uses

Hexaammineruthenium trichloride has found numerous applications across different scientific and industrial domains.

Redox Probe

The compound serves as an important redox probe in analytical chemistry due to its well-defined and reversible electrochemical behavior. It is particularly valuable in cyclic voltammetry demonstrations and electron transfer studies.

Glucose Detection Systems

One of the most commercially significant applications is in glucose monitoring systems:

• Functions as an electron mediator in blood glucose detection

• Participates in reactions where β-D-glucose reacts with glucose oxidase (GOD) and hexaammineruthenium(III) chloride

• Generates an electric current proportional to glucose concentration

The reaction sequence is:

• β-D-glucose + Hexaammineruthenium(III) chloride + GOD → D-Glucono-δ-Lactone + Hexaammineruthenium(II) chloride

• Hexaammineruthenium(II) chloride → Hexaammineruthenium(III) chloride + e⁻

Surface Characterization Applications

The compound plays an essential role in surface characterization techniques such as Scanning Electrochemical Microscopy (SECM). It enables researchers to study the electrochemical properties of thin films and coatings on conductive substrates, providing valuable insights into material behavior.

Catalytic Applications

Hexaammineruthenium trichloride serves as a catalyst or catalyst precursor:

• Used as a starting material for preparation of Ru/Al₂O₃ catalysts for CO₂ hydrogenation

• Employed in photoreduction and photooxidation processes

• Functions as a trigger for photoreduction or photooxidation when combined with suitable reductive or oxidative quenchers

Biosensing Applications

The compound's role in biosensing includes:

• Serving as an electron mediator in electrochemical paper-based analytical devices (EPADs) for point-of-care diagnostics

• Acting as a component in horseradish peroxidase (HRP) enzyme inhibition biosensors

• Facilitating electron transfer between enzymes and electrode surfaces, enhancing sensor sensitivity and stability

Biological and Antioxidant Properties

Recent research has revealed additional properties of hexaammineruthenium trichloride:

Antioxidant Properties

The compound exhibits significant antioxidant properties that may be valuable in biological systems:

• Effectively reduces reactive oxygen species (ROS)

• Protects cells from oxidative damage

These properties suggest potential applications in medical and biological research contexts where oxidative stress mitigation is important.

Hazard Type	Classification	Code	Statement
Skin Irritation	Category 2	H315	Causes skin irritation
Eye Irritation	Category 2A	H319	Causes serious eye irritation
Target Organ Toxicity	STOT SE 3	H335	May cause respiratory irritation

Purity Grade	Description
98%	Standard research grade
99% (2N)	Higher purity
99.9% (3N)	High purity
99.99% (4N)	Very high purity
99.999% (5N)	Ultra high purity

For applications in electrochemistry and biosensing, the purity of the compound is critical to ensure consistent and accurate results.